Cas no 2035422-35-4 (methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate)
methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanebutanoic acid, 3,3-difluoro-α,γ-dioxo-, methyl ester
- methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxo-butanoate
- methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate
-
- Inchi: 1S/C9H10F2O4/c1-15-8(14)7(13)2-6(12)5-3-9(10,11)4-5/h5H,2-4H2,1H3
- InChI Key: JCMWERTUXQOMPE-UHFFFAOYSA-N
- SMILES: C(C1CC(C1)(F)F)(=O)CC(=O)C(=O)OC
Experimental Properties
- Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
- Boiling Point: 271.8±40.0 °C(predicted)
- pka: 6.04±0.40(predicted)
methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUH704-100mg |
methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxo-butanoate |
2035422-35-4 | 97% | 100mg |
¥2541.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUH704-250mg |
methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxo-butanoate |
2035422-35-4 | 97% | 250mg |
¥5082.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUH704-500mg |
methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxo-butanoate |
2035422-35-4 | 97% | 500mg |
¥8487.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUH704-1g |
methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxo-butanoate |
2035422-35-4 | 97% | 1g |
¥14144.0 | 2024-04-22 |
methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate
Professional Introduction to Methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate (CAS No. 2035422-35-4)
Methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate (CAS No. 2035422-35-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents and advanced chemical intermediates. Its molecular structure incorporates a 3,3-difluorocyclobutyl moiety, which is a key feature contributing to its distinct chemical properties and reactivity.
The significance of Methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate lies in its potential applications across various domains of chemical biology and medicinal chemistry. The presence of fluorine atoms in the cyclobutyl ring enhances the compound's metabolic stability and lipophilicity, making it an attractive candidate for drug design. Recent studies have highlighted the role of fluorinated heterocycles in improving pharmacokinetic profiles of pharmaceuticals, which underscores the relevance of this compound in modern drug discovery.
In the realm of synthetic chemistry, Methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate serves as a versatile building block for constructing more complex molecular architectures. The dioxobutanoate group provides a reactive site for further functionalization, enabling chemists to explore diverse synthetic pathways. Researchers have leveraged this compound to develop novel derivatives with enhanced biological activity, particularly in the context of anti-inflammatory and anticancer agents.
The incorporation of fluorine atoms into organic molecules is a well-established strategy to modulate their biological activity. The electron-withdrawing nature of fluorine influences electronic distributions within the molecule, leading to altered reactivity and binding properties. This feature has been exploited in the design of Methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate, making it a valuable tool for medicinal chemists seeking to optimize drug candidates.
Recent advancements in computational chemistry have facilitated the rational design of fluorinated compounds like Methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a framework for structure-activity relationship (SAR) analysis. These computational approaches have been instrumental in predicting and refining the pharmacological properties of this compound.
The synthesis of Methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate involves sophisticated methodologies that highlight the ingenuity of modern synthetic organic chemistry. The preparation typically requires multi-step reactions involving fluorinated precursors and advanced catalytic systems. Such synthetic strategies not only showcase the versatility of this compound but also contribute to the broader toolkit available for pharmaceutical synthesis.
In conclusion, Methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate (CAS No. 2035422-35-4) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential applications make it a compelling subject for further research and development. As our understanding of fluorinated compounds continues to evolve, so too will the therapeutic possibilities offered by this remarkable molecule.
2035422-35-4 (methyl 4-(3,3-difluorocyclobutyl)-2,4-dioxobutanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)